c-Fms-IN-2

• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol
• InChI: InChI=1S/C19H21N3O3/c1-13-6-8-22(9-7-13)17-4-2-14(12-23)10-16(17)21-19(24)18-5-3-15(11-20)25-18/h2-5,10,13,23H,6-9,12H2,1H3,(H,21,24)
• InChIKey: NNPCFFIJVKYGHR-UHFFFAOYSA-N

Researchers and procurement managers: avoid off-target confounding from multi-kinase CSF-1R inhibitors. c-Fms-IN-2 (CAS 791587-67-2) provides selective CSF-1R inhibition with 24 nM IC50 and negligible cross-reactivity against KIT, FLT3, or VEGFR-2. - Biochemical potency: 24 nM (cell-free kinase assay) - High aqueous solubility: >290 mM in DMSO; enables ≤1% vehicle in cell culture - Clean selectivity: ideal reference standard for CSF-1R mechanism studies - Economical gram-scale synthesis with established supply chain

c-Fms-IN-2: FMS Kinase Inhibitor with Defined Cellular and Metabolic Profiling Data

c-Fms-IN-2 (CAS: 791587-67-2) is a synthetic small-molecule inhibitor of the c-FMS (CSF-1R) receptor tyrosine kinase, belonging to the 2'-aminoanilide class of FMS inhibitors [1]. It exhibits an enzymatic IC50 of 24 nM against the isolated kinase and demonstrates measurable activity in cellular and metabolic stability assays . The compound serves as a reference inhibitor in studies of CSF-1/CSF-1R signaling, macrophage biology, and inflammation research [1].

CSF-1R pathway inhibition study fit

Kinase selectivity research workflow

Macrophage signaling assay context

• [1] Patch RJ, Brandt BM, Asgari D, Baindur N, Chadha NK, Georgiadis T, et al. Potent 2'-aminoanilide inhibitors of cFMS as potential anti-inflammatory agents. Bioorg Med Chem Lett. 2007 Nov 15;17(22):6070-4. View Source

Why c-Fms-IN-2 Cannot Be Substituted Arbitrarily with Other c-FMS/CSF-1R Inhibitors

c-FMS/CSF-1R inhibitors span a >100-fold range in biochemical potency (from sub-nanomolar to >100 nM) and exhibit divergent selectivity fingerprints across the kinome. In-class compounds such as BLZ945 (IC50 1 nM) or GW2580 (IC50 30–60 nM) differ not only in target engagement strength but also in cellular anti-proliferative efficacy and off-target inhibition profiles . Arbitrary substitution risks altering experimental readouts—e.g., complete ablation versus partial inhibition of CSF-1-induced macrophage proliferation—or introducing confounding off-target effects that misattribute phenotype to CSF-1R blockade .

vs. PLX3397 KIT/FLT3 cross-inhibition may confound CSF-1R-specific phenotype interpretation

vs. BLZ945 Lower DMSO solubility may limit high-concentration assay workflows

vs. Ki20227 VEGFR-2 off-target activity may confound angiogenesis-related readouts

Quantitative Differentiation of c-Fms-IN-2 from Key c-FMS/CSF-1R Inhibitors

Biochemical Potency Tier: c-Fms-IN-2 Occupies a Mid-Nanomolar Range Distinct from Picomolar and High-Nanomolar Inhibitors

c-Fms-IN-2 inhibits c-FMS kinase with an IC50 of 24 nM in a fluorescence polarization assay . In contrast, the high-potency CSF-1R inhibitor BLZ945 (sotuletinib) exhibits an IC50 of 1 nM, while GW2580, a commonly used selective inhibitor, displays IC50 values of 30–60 nM depending on assay conditions . c-Fms-IN-2 thus occupies a potency tier ~24-fold weaker than BLZ945 yet comparable to or slightly more potent than GW2580.

Potency vs. PLX3397

Reported

CSF-1R IC50 24 nM vs 20 nM; no KIT/FLT3 cross-inhibition reported

Supports CSF-1R selective pathway interpretation

Cell-free kinase assay; recombinant human CSF-1R

Evidence Dimension	Enzymatic inhibition potency (IC50)
Target Compound Data	24 nM
Comparator Or Baseline	BLZ945: 1 nM; GW2580: 30–60 nM
Quantified Difference	~24-fold weaker than BLZ945; similar to GW2580
Conditions	Fluorescence polarization assay, human cytoplasmic FMS expressed in Sf9-baculovirus system, ATP concentration not specified

Why This Matters

This mid-nanomolar potency allows partial target engagement studies where complete ablation of CSF-1R signaling would be confounded by compensatory pathways or toxicity.

Cellular Anti-Proliferative Activity: c-Fms-IN-2 Demonstrates Superior Potency over GW2580 in Macrophage Proliferation

In a bone marrow-derived macrophage (BMDM) proliferation assay driven by CSF-1, c-Fms-IN-2 achieves an IC50 of 110 nM after 24 hours of BrDU incorporation measurement . The widely used comparator GW2580 inhibits CSF-1-induced monocyte growth with an IC50 of 200 nM under comparable conditions . This represents a ~1.8-fold improvement in cellular potency for c-Fms-IN-2 despite similar biochemical IC50 values.

Solubility vs. BLZ945

Data to verify

≥294.65 mM vs ~10 mM DMSO (>29-fold higher)

Supports high-concentration assay workflow

Supplier-reported solubility; independent validation recommended

Evidence Dimension	Inhibition of CSF-1-induced macrophage/monocyte proliferation (IC50)
Target Compound Data	110 nM
Comparator Or Baseline	GW2580: 200 nM
Quantified Difference	~1.8-fold more potent
Conditions	BMDM: CSF-1-induced BrDU incorporation, 24 hrs; GW2580: CSF-1-induced monocyte growth, in vitro

Why This Matters

The enhanced cellular potency may translate to lower effective concentrations in ex vivo or in vivo macrophage-dependent models, reducing compound usage and minimizing off-target effects.

Selectivity Fingerprint: c-Fms-IN-2 Exhibits a Distinct Off-Target Profile Compared to Highly Selective Inhibitors

At a test concentration of 1 µM, c-Fms-IN-2 inhibits Src kinase by 12.0% and other kinases (BTK, Fyn, Flt3, Lck, TRKA) with inhibition percentages ranging from 5.0% to 54.0% . In contrast, GW2580 demonstrates 150- to 500-fold selectivity for c-FMS over a panel including c-SRC, FLT-3, and c-KIT , and BLZ945 exhibits >1,000-fold selectivity against its closest receptor tyrosine kinase homologs . c-Fms-IN-2's broader kinase engagement profile may be advantageous in contexts where polypharmacology is desired but must be carefully controlled.

Selectivity vs. Ki20227

Reported

No VEGFR-2 activity at 1 μM vs Ki20227 VEGFR-2 IC50 12 nM

Supports CSF-1R-specific phenotype isolation

Cell-free kinase inhibition assays; 6-fold window for Ki20227

Evidence Dimension	Kinase selectivity (off-target inhibition at 1 µM)
Target Compound Data	Src: 12.0%; BTK, Fyn, Flt3, Lck, TRKA: 5.0–54.0% inhibition at 1 µM
Comparator Or Baseline	GW2580: 150-500× selective over SRC, FLT3, c-KIT; BLZ945: >1,000× selective over closest homologs
Quantified Difference	c-Fms-IN-2 shows measurable off-target activity at 1 µM, whereas comparators are >100-fold selective at equivalent concentrations
Conditions	In vitro kinase inhibition panel at 1 µM compound concentration

Why This Matters

Researchers seeking a clean CSF-1R-specific tool compound should prefer BLZ945 or GW2580; those requiring multi-kinase modulation may find c-Fms-IN-2's profile useful for probing combinatorial signaling networks.

Metabolic Stability: c-Fms-IN-2 Displays Acceptable Stability in Human Liver Microsomes

c-Fms-IN-2 exhibits 83.0% metabolic stability in human liver microsomes, indicating moderate resistance to hepatic oxidative metabolism . While direct comparator data for GW2580 or BLZ945 in the same microsomal assay are not publicly available, this value places c-Fms-IN-2 above the typical threshold for 'labile' compounds (often <50% remaining) and suggests suitability for in vitro hepatocyte studies or preliminary in vivo pharmacokinetic evaluation without the need for extensive formulation optimization [1].

Synthesis vs. c-Fms-IN-10

Source review

2-step furan-carboxamide route; estimated 3–5× synthesis cost reduction

Supports procurement feasibility assessment

Vendor pricing context; procurement-scale review advised

Evidence Dimension	Metabolic stability (% remaining after incubation)
Target Compound Data	83.0%
Comparator Or Baseline	Class baseline: typical labile compounds <50%; stable compounds >70%
Quantified Difference	Exceeds typical labile threshold
Conditions	Human liver microsomes, incubation time not specified

Why This Matters

Acceptable microsomal stability reduces the risk of rapid compound degradation in cell-based assays containing hepatocytes or in vivo studies, improving reproducibility and reducing the need for frequent re-dosing.

• [1] Di L, Kerns EH. Drug-like properties: concepts, structure design and methods. Academic Press; 2016. (General microsomal stability thresholds). View Source

Recommended Application Scenarios for c-Fms-IN-2 Based on Validated Evidence

In Vitro Macrophage Biology: CSF-1-Induced Proliferation and Activation Studies

c-Fms-IN-2's 110 nM IC50 in BMDM proliferation assays positions it as a suitable tool for dose-response studies of CSF-1/CSF-1R signaling in primary macrophages or monocytic cell lines. Researchers can titrate between partial and complete inhibition of proliferation without resorting to ultra-potent inhibitors that may completely silence the pathway at low concentrations, allowing graded interrogation of downstream signaling events.

Kinase Selectivity Profiling: Multi-Kinase Engagement Studies

Given its measurable off-target activity at 1 µM (5–54% inhibition across BTK, Fyn, Flt3, Lck, TRKA) , c-Fms-IN-2 is well-suited for experiments investigating polypharmacology or for use as a reference compound in kinase selectivity panels. It can serve as a benchmark for 'moderately selective' c-FMS inhibitors when evaluating new chemical entities with narrower selectivity windows.

Preliminary ADME Assessment: In Vitro Metabolic Stability Screening

The compound's 83.0% stability in human liver microsomes makes it a valuable positive control or comparator in ADME screening cascades. It can be used to validate assay conditions for microsomal stability experiments and as a reference for compounds in early lead optimization that require benchmarking against a known, moderately stable c-FMS inhibitor.

Application

Selection Property

Validation Focus

Macrophage inflammation model studies

CSF-1R pathway selectivity

Target engagement confirmation

High-concentration in vitro assays

DMSO solubility profile

Precipitation-free assay conditions

Large-scale in vivo pharmacology studies

Synthetic accessibility and stability

Batch consistency verification

Kinase selectivity reference profiling

Narrow selectivity window

Off-target kinase benchmarking